Cas no 155683-00-4 (Notoginsenoside Ft1)

Notoginsenoside Ft1 structure
Notoginsenoside Ft1 structure
Product Name:Notoginsenoside Ft1
CAS No:155683-00-4
MF:C47H80O17
MW:917.13
MDL:MFCD22125013
CID:2093820
Update Time:2024-11-01

Notoginsenoside Ft1 Chemical and Physical Properties

Names and Identifiers

    • Notoginsenoside Ft1
    • (3beta,12beta,20R)-12,20-Dihydroxydammar-24-en-3-yl O-beta-D-xylopyranosyl-(1→ 2)-O-beta-D-glucopyranosyl-(1→2)-beta-D-glucopyranoside
    • (3beta,12beta,20R)-12,20-Dihydroxydammar-24-en-3-yl O-beta-D-xylopyranosyl-(1- 2)-O-beta-D-glucopyranosyl-(1-2)-beta-D-glucopyranoside
    • (2R)-2-[(2R)-2-[(2S)-4,5-Dihydroxy-2-[[(5R,8R,9S,10R,13S,14R,17R)-12-hydroxy-17-[(2R)-2-hydroxy-6-me
    • MDL: MFCD22125013
    • Inchi: 1S/C47H80O17/c1-22(2)10-9-14-47(8,58)23-11-16-46(7)31(23)24(50)18-29-44(5)15-13-30(43(3,4)28(44)12-17-45(29,46)6)62-41-38(35(55)33(53)26(19-48)60-41)64-42-39(36(56)34(54)27(20-49)61-42)63-40-37(57)32(52)25(51)21-59-40/h10,23-42,48-58H,9,11-21H2,1-8H3/t23-,24+,25+,26+,27+,28-,29+,30-,31-,32-,33+,34+,35-,36-,37+,38+,39+,40-,41-,42-,44-,45+,46+,47+/m0/s1
    • InChI Key: LLXVPTXOKTYXHU-UGGLCNOCSA-N
    • SMILES: [C@H]1([C@@H](CO)O[C@@]([C@@H]([C@H]1O)O[C@@]1([H])[C@@H]([C@H]([C@H](O)CO1)O)O)([H])O[C@@H]1[C@H]([C@H](O)[C@H](O[C@@]1([H])O[C@H]1CC[C@@]2([C@@]3([C@@](C)(CC[C@@]2([H])C1(C)C)[C@]1(C)CC[C@@]([H])([C@]1([C@@H](C3)O)[H])[C@@](O)(C)CC/C=C(/C)\C)[H])C)CO)O)O

Computed Properties

  • Exact Mass: 916.53955108 g/mol
  • Monoisotopic Mass: 916.53955108 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 12
  • Complexity: 1630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 24
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 278
  • Molecular Weight: 917.1
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.7E-4 g/L) (25 ºC),

Notoginsenoside Ft1 Security Information

  • Storage Condition:4°C, stored under nitrogen

Notoginsenoside Ft1 Pricemore >>

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